3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride

• IUPAC Name: 3-[2-(2-fluorophenoxy)ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C13H18FNO.ClH/c14-12-5-1-2-6-13(12)16-9-7-11-4-3-8-15-10-11;/h1-2,5-6,11,15H,3-4,7-10H2;1H
• InChI Key: QKTHKUCETCYILA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCOC2=CC=CC=C2F.Cl
• Molecular Formula: C13H19ClFNO
• Molecular Weight: 259.75 g/mol

Description

“3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the linear formula C13H18O1N1F1. It is a solid substance. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H18FNO/c14-12-5-1-2-6-13(12)16-9-7-11-4-3-8-15-10-11/h1-2,5-6,11,15H,3-4,7-10H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

“3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride” is a solid substance. Its molecular weight is 259.75. The compound’s InChI code, which provides information about its molecular structure, is 1S/C13H18FNO/c14-12-5-1-2-6-13(12)16-9-7-11-4-3-8-15-10-11/h1-2,5-6,11,15H,3-4,7-10H2.

Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

• Neuroleptic Agents : Nakatsuka, Kawahara, and Yoshitake (1981) synthesized a neuroleptic agent, ID-4708-(piperidine-14 C), a compound structurally related to 3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride, for use in metabolic studies. This compound was developed through a series of chemical reactions involving piperidine derivatives (Nakatsuka, Kawahara, & Yoshitake, 1981).

• Antidepressants and SSRIs : Dorsey et al. (2004) explored the synthesis of 2-(4-fluorophenoxy)-2-phenyl-ethyl piperazines, which are structurally similar to 3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride. These compounds were developed as selective serotonin reuptake inhibitors (SSRIs) with potentially improved adverse reaction profiles (Dorsey, Miranda, Cozzi, & Pinney, 2004).

Polymer Science and Copolymerization

• Copolymerization with Styrene : Schjerven et al. (2020) synthesized novel trisubstituted ethylenes, including compounds with phenoxy substituents similar to 3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride. These were then copolymerized with styrene, indicating the potential of such piperidine derivatives in the field of polymer science (Schjerven, Bradford, Fatima, et al., 2020).

Pharmacology and Drug Development

• Development of Antagonists : Price et al. (2005) investigated compounds at the cannabinoid CB1 receptor. Though not directly mentioning 3-[2-(2-Fluorophenoxy)ethyl]piperidine hydrochloride, their research into piperidine derivatives provides insights into the potential pharmacological applications of similar compounds (Price, Baillie, Thomas, et al., 2005).

• Serotonin Antagonists : Watanabe, Yoshiwara, and Kanao (1993) synthesized 4-(benzo[b]furan-2 or 3-yl)- and 4-(benzo[b]-thiophen-3-yl)piperidines with serotonin antagonist activity. The involvement of piperidine in these compounds highlights the versatility of piperidine derivatives in developing receptor-specific drugs (Watanabe, Yoshiwara, & Kanao, 1993).

Safety and Hazards

This compound is classified as an irritant. It’s also classified as Aquatic Acute 1 and Aquatic Chronic 1, indicating that it can be harmful to aquatic life. The compound should be handled with care, and appropriate safety measures should be taken to prevent environmental contamination.